![molecular formula C14H19N3O2 B4141056 N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide](/img/structure/B4141056.png)
N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide
Overview
Description
N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide, also known as EPPA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EPPA is a small molecule that belongs to the class of piperazine derivatives, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide is not fully understood. However, it has been proposed that N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide exerts its biological effects by interacting with various molecular targets, such as enzymes, receptors, and ion channels. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has been shown to inhibit the activity of bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are essential for bacterial growth and replication. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has also been reported to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects
N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of bacterial and fungal pathogens, and reduce inflammation in animal models of inflammatory diseases. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has also been shown to modulate the activity of neurotransmitters, such as GABA and glutamate, which are involved in the regulation of neuronal activity.
Advantages and Limitations for Lab Experiments
N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has also been shown to exhibit potent biological activities, which make it a promising candidate for drug development. However, N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has some limitations for lab experiments. It has been reported to exhibit low solubility in aqueous solutions, which may limit its bioavailability. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide also has not been extensively studied in vivo, which may limit our understanding of its pharmacokinetics and pharmacodynamics.
Future Directions
There are several future directions for the research on N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide. One of the potential applications of N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide is in the development of new antibiotics. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has been shown to exhibit potent antibacterial activity against a wide range of bacterial pathogens, including multidrug-resistant strains. Therefore, further studies are needed to investigate the potential of N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide as a new class of antibiotics. Another potential application of N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide is in the treatment of cancer. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has been shown to induce apoptosis in cancer cells, which makes it a promising candidate for cancer therapy. Further studies are needed to investigate the efficacy and safety of N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide in preclinical and clinical settings. Additionally, further studies are needed to investigate the mechanism of action of N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide and its potential interactions with other molecular targets.
Conclusion
N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide is a promising chemical compound that has gained significant attention in the field of medicinal chemistry. It has been shown to exhibit potent biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory activities. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has several advantages for lab experiments, including easy synthesis and purification. However, further studies are needed to investigate the potential applications of N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide in the development of new antibiotics and cancer therapy.
Scientific Research Applications
N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit antibacterial, antifungal, antitumor, and anti-inflammatory activities. N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has also been shown to possess potent analgesic and sedative effects. Due to its diverse biological activities, N-(4-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide has been investigated for its potential use in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders.
properties
IUPAC Name |
N-(4-ethylphenyl)-2-(3-oxopiperazin-2-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2/c1-2-10-3-5-11(6-4-10)17-13(18)9-12-14(19)16-8-7-15-12/h3-6,12,15H,2,7-9H2,1H3,(H,16,19)(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJSHSFZYOCQJEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CC2C(=O)NCCN2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylphenyl)-2-(3-oxopiperazin-2-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.